Cas no 302-48-7 (Phosphinic amide,P,P-bis(1-aziridinyl)-N-ethyl-)

• Product name: Phosphinic amide,P,P-bis(1-aziridinyl)-N-ethyl-
• CAS No: 302-48-7
• MF: C₆H₁₄N₃OP
• MW: 175.16866
• CID: 317032
• PubChem ID: 120197

Phosphinic amide,P,P-bis(1-aziridinyl)-N-ethyl- Chemical and Physical Properties

Names and Identifiers

• Phosphinic amide,P,P-bis(1-aziridinyl)-N-ethyl-
• N-[bis(aziridin-1-yl)phosphoryl]ethanamine
• P,P-Bis(aziridin-1-yl)-N-ethylphosphinic amide
• 302-48-7
• ENT 50787
• Phosphinic amide, P,P-bis(1-aziridinyl)-N-ethyl-
• Bis(1-aziridinyl)(ethylamino)phosphine oxide
• DTXSID60184294
• J7FC9VD9NU
• AI3-50787
• P,P-Bis(1-aziridinyl)-N-ethylaminophosphine oxide
• P,P-Bis(1-aziridinyl)-N-ethylphosphinic amide
• Bis(1-Aziridinyl)-N-ethylphosphinic amide, P,P-

• Inchi： InChI=1S/C6H14N3OP/c1-2-7-11(10,8-3-4-8)9-5-6-9/h2-6H2,1H3,(H,7,10)
• InChI Key： GQIJAAHMCTVDJP-UHFFFAOYSA-N
• SMILES： CCNP(N1CC1)(=O)N1CC1

Computed Properties

• Exact Mass: 175.08762
• Monoisotopic Mass: 175.08744908g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 35.1Ų

Experimental Properties

• Melting Point: 59°C
• PSA: 35.12